Cas no 123472-67-3 (1,1'-Biphenyl, 4-butyl-4'-isothiocyanato-)

1,1'-Biphenyl, 4-butyl-4'-isothiocyanato- structure
123472-67-3 structure
Product Name:1,1'-Biphenyl, 4-butyl-4'-isothiocyanato-
CAS No:123472-67-3
MF:C17H17NS
MW:267.38858294487
CID:1215810
PubChem ID:71340151
Update Time:2025-04-20

1,1'-Biphenyl, 4-butyl-4'-isothiocyanato- Chemical and Physical Properties

Names and Identifiers

    • 1,1'-Biphenyl, 4-butyl-4'-isothiocyanato-
    • 1-butyl-4-(4-isothiocyanatophenyl)benzene
    • 123472-67-3
    • 4-Butyl-4'-isothiocyanato-1,1'-biphenyl
    • DTXSID70767411
    • Inchi: 1S/C17H17NS/c1-2-3-4-14-5-7-15(8-6-14)16-9-11-17(12-10-16)18-13-19/h5-12H,2-4H2,1H3
    • InChI Key: KIQBGPRGEVHCGI-UHFFFAOYSA-N
    • SMILES: S=C=NC1C=CC(=CC=1)C1C=CC(=CC=1)CCCC

Computed Properties

  • Exact Mass: 267.10831
  • Monoisotopic Mass: 267.10817072g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 292
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.8
  • Topological Polar Surface Area: 44.4Ų

Experimental Properties

  • PSA: 12.36
Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.